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Compound of Interest

Ethyl 2-Bromo-4-
Compound Name:

methoxybenzoate

Cat. No.: B572241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ethyl 2-Bromo-4-methoxybenzoate, a compound of interest in synthetic organic
chemistry and drug discovery. This document includes a summary of its physical
characteristics, detailed experimental protocols for its synthesis, and a visualization of the
synthetic pathway.

Core Physical Properties

Ethyl 2-Bromo-4-methoxybenzoate is a halogenated aromatic ester. The following table
summarizes its key physical and chemical properties.
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Property Value Source
CAS Number 1208075-63-1 [1][2]
Molecular Formula C10H11BrOs [3]
Molecular Weight 259.096 g/mol [3]
Boiling Point 308.2 £ 22.0 °C at 760 mmHg [3]
Density 1.4+0.1 g/lcm3 [3]
Flash Point 140.2 +22.3°C [3]
LogP 3.27 [3]
Index of Refraction 1.532 [3]
Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [3]

Experimental Protocols

A plausible and common method for the synthesis of Ethyl 2-Bromo-4-methoxybenzoate is
the Fischer esterification of its corresponding carboxylic acid, 2-Bromo-4-methoxybenzoic acid.
Detailed protocols for the synthesis of the precursor acid and its subsequent esterification are
provided below.

Synthesis of 2-Bromo-4-methoxybenzoic Acid

The precursor, 2-Bromo-4-methoxybenzoic acid (CAS: 74317-85-4), can be synthesized via the
bromination of 4-methoxybenzoic acid.

Materials:

4-methoxybenzoic acid

Glacial acetic acid

Bromine

Water
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Procedure:

¢ A mixture of m-anisic acid (250 g, 1.67 mol) in acetic acid (1 L) was prepared in a suitable
reaction vessel.

e Bromine (85 mL) was added to the mixture, followed by the addition of water (1 L)[2].
e The reaction mixture was heated to reflux[2].

 After the reaction was complete, the mixture was cooled in an ice bath to precipitate the
product[2].

e The solid product was collected by filtration and washed with water to yield 2-bromo-5-
methoxybenzoic acid[2].

Physical Properties of 2-Bromo-4-methoxybenzoic Acid:
e Melting Point: 199 °C[1]

e Boiling Point: 313.6 °C at 760 mmHg[1]

e Density: 1.6 £ 0.1 g/cm3[4]

Synthesis of Ethyl 2-Bromo-4-methoxybenzoate via
Fischer Esterification

This protocol is based on the general principles of Fischer esterification of benzoic acids.[5][6]

[7]L8]

Materials:

2-Bromo-4-methoxybenzoic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (for neutralization)
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e Anhydrous magnesium sulfate or sodium sulfate (for drying)
¢ Organic solvent for extraction (e.g., ethyl acetate)

o Saturated sodium chloride solution (brine)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 2-Bromo-4-
methoxybenzoic acid (1.0 equivalent) in an excess of anhydrous ethanol (which acts as both
reactant and solvent).

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to a gentle reflux with stirring. The progress of the reaction can be
monitored by thin-layer chromatography (TLC)[6].

Once the reaction is complete (typically after several hours), allow the mixture to cool to
room temperature.

Remove the excess ethanol under reduced pressure.

Dilute the residue with an organic solvent such as ethyl acetate and wash it with a saturated
aqueous solution of sodium bicarbonate to neutralize the acidic catalyst.

Wash the organic layer with water and then with a saturated solution of sodium chloride
(brine).

Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate, and then filter.

Remove the solvent under reduced pressure to obtain the crude Ethyl 2-Bromo-4-
methoxybenzoate.

The crude product can be further purified by column chromatography on silica gel if
necessary.

Synthetic Pathway Visualization
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The following diagram illustrates the two-step synthesis of Ethyl 2-Bromo-4-
methoxybenzoate from 4-methoxybenzoic acid.

. Bromination P Fischer Esterification
4-methoxybenzoic acid (Br2, Acetic Acid) 2-Bromo-4-methoxybenzoic acid (Ethanol, H2S04) Ethyl 2-Bromo-4-methoxybenzoatej

Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-Bromo-4-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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